Cas no 884494-81-9 (3-Bromo-5-fluoro-2-methoxypyridine)

• Product Name: 3-Bromo-5-fluoro-2-methoxypyridine
• CAS No: 884494-81-9
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• MDL: MFCD04972397
• CID: 720426
• PubChem ID: 40427006
• Update Time: 2025-06-09

3-Bromo-5-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-2-methoxypyridine
• 2-methoxy-3-bromo-5-fluoropyridine
• 2-Methoxy-3-Methyl-5-nitropyridine
• 3-bromo-5-fluoro-2-methoxy-pyridine
• Pyridine,3-bromo-5-fluoro-2-methoxy-
• PYRIDINE, 3-BROMO-5-FLUORO-2-METHOXY-
• 3-Bromo-5-fluoro-2-methoxypyrdine
• PubChem1175
• HSWCOAGQYSBFAK-UHFFFAOYSA-N
• BCP23394
• PC49160
• AS04795
• TRA0050951
• LF10384
• FCH1328167
• C
• 3-Bromo-5-fluoro-2-methoxypyridine (ACI)
• EN300-1697317
• CS-W003209
• SCHEMBL933336
• 884494-81-9
• AKOS005145878
• DB-024953
• DTXCID60604967
• MFCD04972397
• B5134
• AC-33410
• SY022326
• Q-103373
• DTXSID30654217
• 5-Fluoro-3-bromo-2-methoxypyridine

• MDL： MFCD04972397
• Inchi： 1S/C6H5BrFNO/c1-10-6-5(7)2-4(8)3-9-6/h2-3H,1H3
• InChI Key： HSWCOAGQYSBFAK-UHFFFAOYSA-N
• SMILES： FC1C=C(Br)C(OC)=NC=1

Computed Properties

• Exact Mass: 204.95400
• Monoisotopic Mass: 204.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1

Experimental Properties

• Density: 1.621
• Boiling Point: 188.3℃ at 760 mmHg
• Flash Point: 67.715°C
• Refractive Index: 1.5390 to 1.5430
• PSA: 22.12000
• LogP: 1.99180
• Sensitiveness: Light Sensitive

3-Bromo-5-fluoro-2-methoxypyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501

Additional information on 3-Bromo-5-fluoro-2-methoxypyridine

Introduction to 3-Bromo-5-fluoro-2-methoxypyridine (CAS No. 884494-81-9)

3-Bromo-5-fluoro-2-methoxypyridine (CAS No. 884494-81-9) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine, fluorine, and methoxy substituents on a pyridine ring, offers a range of potential applications in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and recent research advancements related to 3-Bromo-5-fluoro-2-methoxypyridine.

The molecular structure of 3-Bromo-5-fluoro-2-methoxypyridine is composed of a pyridine ring with specific functional groups. The bromine atom at the 3-position, the fluorine atom at the 5-position, and the methoxy group at the 2-position contribute to its unique chemical and physical properties. These substituents can influence the compound's reactivity, solubility, and biological activity, making it an attractive scaffold for drug design.

In terms of chemical synthesis, 3-Bromo-5-fluoro-2-methoxypyridine can be prepared through various methods. One common approach involves the bromination and fluorination of a 2-methoxypyridine derivative. Recent studies have explored more efficient and environmentally friendly synthetic routes, such as catalytic methods and microwave-assisted synthesis. These advancements have not only improved the yield and purity of the final product but also reduced the environmental impact of the synthesis process.

The biological activity of 3-Bromo-5-fluoro-2-methoxypyridine has been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various targets, including enzymes, receptors, and ion channels. For instance, it has been reported to act as a selective inhibitor of certain kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a valuable tool for understanding disease mechanisms and developing targeted therapies.

In addition to its direct biological effects, 3-Bromo-5-fluoro-2-methoxypyridine serves as an important intermediate in the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to introduce additional substituents or modify existing ones, thereby expanding its utility in drug discovery. For example, it can be used as a building block for constructing multi-functional compounds with enhanced pharmacological properties.

The pharmacokinetic properties of 3-Bromo-5-fluoro-2-methoxypyridine have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects without causing significant side effects.

Clinical trials involving compounds derived from 3-Bromo-5-fluoro-2-methoxypyridine have demonstrated promising results in treating various diseases. For instance, one study evaluated the efficacy of a derivative in treating cancer by targeting specific signaling pathways involved in tumor growth and metastasis. The results showed significant inhibition of tumor progression with minimal toxicity to healthy cells.

Beyond its applications in medicine, 3-Bromo-5-fluoro-2-methoxypyridine has also found use in other areas such as agrochemicals and materials science. Its unique chemical structure makes it suitable for developing new pesticides with improved efficacy and reduced environmental impact. Additionally, its ability to form stable complexes with metal ions has led to its use in the development of novel materials with enhanced mechanical and thermal properties.

In conclusion, 3-Bromo-5-fluoro-2-methoxypyridine (CAS No. 884494-81-9) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and beyond. Its unique chemical structure and versatile reactivity make it an invaluable tool for scientists working on drug discovery and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in various scientific fields.